2-Chloro-6-(trifluoromethyl)pyridine
Cat. No. B1580974
M. Wt: 181.54 g/mol
InChI Key: ADVQMCQMDHBTHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
A 20 mL microwave vial was charged with 2-chloro-6-(trifluoromethyl)pyridine (860 mg, 4.74 mmol), rac-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (295 mg, 0.47 mmol), Sodium tert-butoxide (546 mg, 5.68 mmol), tert-butyl piperazine-1-carboxylate (882 mg, 4.74 mmol) and a mixture of toluene (25 mL) and DMF (5 mL). The reaction mixture was degassed for 10 minutes with nitrogen, and then Tris(dibenzylideneacetone)dipalladium(0) (217 mg, 0.24 mmol) was added. The reaction mixture was stirred at 105°C in an oil bath 12h. The solution was diluted with EtOAc and washed with saturated NaHCO3 solution, brine, dried over anhydrous Na2SO4, filtered and concentrated under reduced pressure. The crude material was loaded on a 80g silica gel column and purified on a Teledyne Isco instrument, eluting with 0% to 100% ethyl acetate in heptane to provide tert-butyl 4-(6-(trifluoromethyl)pyridin-2-yl)piperazine-1-carboxylate (811 mg, 51.7 %) as a solid.
Quantity
0.000474 mol
Type
catalyst
Reaction Step Five
Quantity
0.000237 mol
Type
catalyst
Reaction Step Five
Yield
51.68%
Identifiers
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CUSTOM
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925
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reaction index
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NAME
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1.3.2 [N-arylation with Ar-X] Chloro Buchwald-Hartwig amination
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reaction type
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Inputs
Step One
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Name
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Quantity
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0.00568 mol
|
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Type
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reagent
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Smiles
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CC(C)(C)[O-].[Na+]
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Step Two
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Name
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Quantity
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0.03 L
|
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Type
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solvent
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Smiles
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CC1=CC=CC=C1
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Step Three
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Name
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Quantity
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0.00474 mol
|
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Type
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reactant
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Smiles
|
CC(C)(C)OC(=O)N1CCNCC1
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Step Four
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Name
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|
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Quantity
|
0.00474 mol
|
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Type
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reactant
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Smiles
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C1=CC(=NC(=C1)Cl)C(F)(F)F
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Step Five
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Name
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Quantity
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0.000474 mol
|
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Type
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catalyst
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Smiles
|
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=CC=C7)C8=CC=CC=C8
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Name
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Quantity
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0.000237 mol
|
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Type
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catalyst
|
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Smiles
|
C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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105 (± 10) °C
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Other
Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC(=N2)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 51.68% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
